Cas no 32142-31-7 (Vanillic acid 4-β-D-glucoside)

Vanillic acid 4-β-D-glucoside Properties

Names and Identifiers

• 4-(beta-D-glucopyranosyloxy)-3-methoxybenzoic acid
• 4-beta-D-glucosyloxy-3-methoxybenzoic acid
• 4-O-beta-D-glucopyranosyl vanillic acid
• vanilic acid beta-D-glucopyranoside
• vanillate glucoside
• vanillic acid 4-O-beta-D-glucopyranoside
• vanillic acid 4-O-glucoside
• vanillic acid-4-O-beta-D-glucopyranoside
• 3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid
• VANILLIC ACID 4-BETA-D-GLUCOSIDE
• Vanillic acid 4-β-D-glucopyranoside
• Vanillic acid 4-β-D-glucoside
• 4-Hydroxy-3-methoxybenzoic acid 4-β-D-glucoside
• Q27137300
• Vanillic acid 4-beta-D-glucoside, analytical standard
• E88980
• 4-HYDROXY-3-METHOXYBENZOIC ACID 4-BETA-D-GLUCOSIDE
• SCHEMBL19798068
• DTXSID80556358
• 32142-31-7
• AKOS040763520
• Vanillic acid 4--D-glucoside
• FS-8350
• 4-(beta-D-glucopyranosyloxy)-3-methoxy-benzoic acid
• CHEBI:68950
• HY-114760
• Vanillic acid 4-beta-D-glucopyranoside
• PD044524
• Vanillic acid glucoside
• CS-0064269
• DA-78829
• 3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}benzoic acid
• +Expand

• MDL： MFCD16294851
• InChIKey： JYFOSWJYZIVJPO-YGEZULPYSA-N
• Inchi： InChI=1S/C14H18O9/c1-21-8-4-6(13(19)20)2-3-7(8)22-14-12(18)11(17)10(16)9(5-15)23-14/h2-4,9-12,14-18H,5H2,1H3,(H,19,20)/t9-,10-,11+,12-,14-/m1/s1
• SMILES： COC1=C(C=CC(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 330.09508215g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 330.09508215g/mol
• Heavy Atom Count: 23
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 146Ų